Cas no 62584-72-9 (Benzonitrile, 4-[3-(4-methylphenyl)-3-oxopropyl]-)

• Product Name: Benzonitrile, 4-[3-(4-methylphenyl)-3-oxopropyl]-
• CAS No: 62584-72-9
• MF: C₁₇H₁₅NO
• MW: 249.307104349136
• CID: 439133
• PubChem ID: 12340092
• Update Time: 2025-04-19

Benzonitrile, 4-[3-(4-methylphenyl)-3-oxopropyl]- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 4-[3-(4-methylphenyl)-3-oxopropyl]-
• 4-[3-(4-methylphenyl)-3-oxopropyl]benzonitrile
• DTXSID40491857
• 62584-72-9

• Inchi： 1S/C17H15NO/c1-13-2-9-16(10-3-13)17(19)11-8-14-4-6-15(12-18)7-5-14/h2-7,9-10H,8,11H2,1H3
• InChI Key： FHBDJIOLXXMKEP-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(C)=CC=1)CCC1C=CC(C#N)=CC=1

Computed Properties

• Exact Mass: 249.11545
• Monoisotopic Mass: 249.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 338
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 40.9Ų

Experimental Properties

• PSA: 40.86